Cas no 1461709-25-0 (1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride)

1,3-Dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride is a heterocyclic compound featuring a pyrazole core substituted with a 1,2,4-triazole moiety and a carboximidamide group. Its hydrochloride salt form enhances solubility and stability, making it suitable for various synthetic and pharmaceutical applications. The presence of multiple nitrogen-containing rings contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. The compound's structural complexity allows for selective functionalization, enabling its use in targeted drug discovery efforts. Its well-defined molecular architecture ensures reproducibility in research applications, while its purity and consistent performance make it a reliable choice for investigative studies.
1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride structure
1461709-25-0 structure
Product Name:1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride
CAS No:1461709-25-0
MF:C8H12ClN7
MW:241.680778503418
CID:4601116
PubChem ID:75420129
Update Time:2025-06-10

1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride
    • Inchi: 1S/C8H11N7.ClH/c1-5-6(7(9)10)8(14(2)13-5)15-4-11-3-12-15;/h3-4H,1-2H3,(H3,9,10);1H
    • InChI Key: VMNOFOWMTJXTQO-UHFFFAOYSA-N
    • SMILES: C(C1C(=NN(C)C=1N1N=CN=C1)C)(N)=N.Cl

1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride Pricemore >>

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Additional information on 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride

Comprehensive Overview of 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride (CAS No. 1461709-25-0)

The compound 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride, identified by its CAS No. 1461709-25-0, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyrazole core with a 1,2,4-triazole substituent, which is further modified by a carboximidamide group. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental applications.

In recent years, the demand for heterocyclic compounds like 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antifungal agent, given the pharmacological relevance of both pyrazole and triazole moieties. The compound's CAS No. 1461709-25-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Key steps include N-alkylation, cyclization, and salt formation, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring its purity and structural integrity.

From an industrial perspective, 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride is gaining traction as a building block for more complex molecules. Its triazole group, in particular, is known to enhance binding affinity in target proteins, making it valuable for designing small-molecule therapeutics. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the needs of pharmaceutical R&D teams.

Environmental and safety considerations are also critical when handling 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices such as the use of personal protective equipment (PPE) and ventilation systems are recommended. Its CAS No. 1461709-25-0 is often referenced in material safety data sheets (MSDS) to ensure compliance with workplace safety protocols.

In the context of AI-driven drug discovery, 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride has been explored as a candidate for virtual screening and molecular docking studies. Computational models predict favorable interactions with enzymes involved in inflammatory pathways, aligning with current trends in precision medicine. This intersection of chemistry and technology underscores the compound's relevance in modern research.

For researchers seeking high-purity samples of 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride, verifying the CAS No. 1461709-25-0 is essential to avoid counterfeit products. Reputable suppliers provide detailed certificates of analysis (CoA), including data on HPLC purity and residual solvents, which are crucial for reproducible experimental results.

Looking ahead, the applications of 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride may expand into agricultural chemistry, where similar triazole-containing compounds are used as plant growth regulators. Its structural features could inspire innovations in crop protection, addressing global challenges like food security and sustainable farming.

In summary, 1,3-dimethyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carboximidamide hydrochloride (CAS No. 1461709-25-0) represents a compelling case study in the intersection of organic synthesis, drug development, and materials science. Its multifaceted utility ensures continued interest from both academia and industry, solidifying its place in the landscape of modern chemistry.

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